N-(2-methoxyethyl)-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-[(4-methoxyphenyl)sulfanylmethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-21-12-9-18-17(20)19-10-7-14(8-11-19)13-23-16-5-3-15(22-2)4-6-16/h3-6,14H,7-13H2,1-2H3,(H,18,20)
• InChI Key: YDKMAVXKMOEIDD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCC(CC1)CSC2=CC=C(C=C2)OC
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-(2-methoxyethyl)-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide, also known as MT-45, is a synthetic opioid drug that was first synthesized in the 1970s. It is a potent agonist of the μ-opioid receptor, which is responsible for the majority of the analgesic effects of opioids. MT-45 has been used in scientific research to investigate the mechanisms of opioid action and to develop new treatments for pain.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel heterocyclic compounds, including those related to N-(2-methoxyethyl)-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide, have been synthesized and analyzed for their chemical structures. These compounds are being explored for their potential as anti-inflammatory and analgesic agents due to their cyclooxygenase inhibition properties (Abu‐Hashem et al., 2020).

Biochemical Applications

• Piperidines with ester functionality are used as N-nucleophiles in palladium-catalyzed aminocarbonylation. This process is significant in organic chemistry and pharmaceutical synthesis, indicating the potential role of similar compounds in complex chemical reactions (Takács et al., 2014).

Pharmacological Research

• Research on similar piperidine derivatives has been conducted to explore their potential as ligands for receptors in the brain, like the serotonin and cannabinoid receptors. These studies are crucial for developing new drugs for neurological and psychiatric disorders (Choi et al., 2015).

Antibacterial Properties

• A study demonstrated that a chemical compound structurally similar to N-(2-methoxyethyl)-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells. This finding could have implications for treating chronic infections and combating antibiotic resistance (Kim et al., 2011).

Analgesic Activity

• Similar compounds have been studied for their analgesic activities, indicating the potential for N-(2-methoxyethyl)-4-(((4-methoxyphenyl)thio)methyl)piperidine-1-carboxamide derivatives to serve as pain-relieving drugs (Nie et al., 2020).

Neuroimaging

• Analogous compounds have been synthesized and evaluated for their potential as imaging agents in PET scans, especially for mapping specific receptors in the brain. This application is significant for diagnosing and studying various neurological conditions (Mertens et al., 1994).